Cas no 1289584-92-4 ((R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride)

• Product Name: (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride
• CAS No: 1289584-92-4
• MF: C₁₀H₁₃ClFNS
• MW: 233.733323812485
• CID: 2091050
• PubChem ID: 60137461
• Update Time: 2025-06-25

(R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride
• (R)-3-((4-Fluorophenyl)thio)pyrrolidinehydrochloride
• (R)-3-(4-Fluoro-phenylsulfanyl)-pyrrolidine hydrochloride
• (3R)-3-(4-fluorophenyl)sulfanylpyrrolidine;hydrochloride
• C10H13ClFNS
• 1289584-92-4
• AKOS015940725
• DB-235616
• CS-0444395
• G75831

• MDL： MFCD18837555
• Inchi： 1S/C10H12FNS.ClH/c11-8-1-3-9(4-2-8)13-10-5-6-12-7-10;/h1-4,10,12H,5-7H2;1H/t10-;/m1./s1
• InChI Key： BXLVMMWEVIZWRO-HNCPQSOCSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)[C@H]1CNCC1

Computed Properties

• Exact Mass: 233.0441264g/mol
• Monoisotopic Mass: 233.0441264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Additional information on (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride

(R)-3-((4-Fluorophenyl)thio)pyrrolidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1289584-92-4, commonly referred to as (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a thioether group attached to a fluorophenyl moiety. The (R) configuration at the chiral center adds another layer of complexity, making this compound a valuable subject for stereochemical studies and drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride. Researchers have employed various strategies, including asymmetric catalysis and enantioselective reactions, to achieve high yields and excellent enantiomeric excess. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for large-scale production of this compound for pharmaceutical applications.

The structural features of (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride make it an intriguing candidate for exploring its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes, making it a promising lead molecule for drug discovery. Furthermore, its ability to modulate cellular signaling pathways has been extensively investigated, revealing potential applications in the treatment of neurodegenerative diseases and cancer.

In terms of chemical properties, (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride demonstrates remarkable stability under physiological conditions, which is a critical attribute for drug candidates. Its solubility profile and pharmacokinetic properties have also been optimized through careful structural modifications, enhancing its bioavailability and therapeutic potential.

Recent research has delved into the mechanistic insights behind the biological activity of (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided valuable information about its binding interactions with target proteins. These studies have revealed that the fluorophenyl group plays a pivotal role in determining the compound's selectivity and affinity for specific receptors.

Another area of active investigation is the exploration of (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride as a building block in medicinal chemistry. Its modular structure allows for easy functionalization, enabling the creation of diverse analogs with enhanced pharmacological properties. This approach has led to the development of several derivatives that are currently under preclinical evaluation.

From an environmental standpoint, the synthesis and disposal of (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride have been designed to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, ensuring sustainability and reducing waste generation.

In conclusion, (R)-3-((4-Fluorophenyl)thio)pyrrolidine hydrochloride stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its promising biological activity and favorable pharmacokinetic properties, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to advancements in medicine and beyond.